Cas no 869078-10-4 ((2Z)-2-(4-chlorophenyl)methylidene-6-hydroxy-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-(4-chlorophenyl)methylidene-6-hydroxy-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one
• CAS No: 869078-10-4
• MF: C₂₀H₁₈ClNO₄
• MW: 371.814224720001
• CID: 6611857
• PubChem ID: 7197935
• Update Time: 2025-06-08

(2Z)-2-(4-chlorophenyl)methylidene-6-hydroxy-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(4-chlorophenyl)methylidene-6-hydroxy-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one
• (Z)-2-(4-chlorobenzylidene)-6-hydroxy-7-(morpholinomethyl)benzofuran-3(2H)-one
• SR-01000017733
• SR-01000017733-1
• AB00686842-01
• (2Z)-2-[(4-chlorophenyl)methylidene]-6-hydroxy-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one
• F1860-0348
• AKOS002249535
• 869078-10-4
• (2Z)-2-[(4-chlorophenyl)methylidene]-6-hydroxy-7-[(morpholin-4-yl)methyl]-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C20H18ClNO4/c21-14-3-1-13(2-4-14)11-18-19(24)15-5-6-17(23)16(20(15)26-18)12-22-7-9-25-10-8-22/h1-6,11,23H,7-10,12H2/b18-11-
• InChI Key： SVUWVRYETXNBBR-WQRHYEAKSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C1/C(C2=CC=C(C(=C2O/1)CN1CCOCC1)O)=O

Computed Properties

• Exact Mass: 371.0924357g/mol
• Monoisotopic Mass: 371.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59Ų

Additional information on (2Z)-2-(4-chlorophenyl)methylidene-6-hydroxy-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one

Introduction to (2Z)-2-(4-chlorophenyl)methylidene-6-hydroxy-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 869078-10-4)

(2Z)-2-(4-chlorophenyl)methylidene-6-hydroxy-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 869078-10-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzofuran core, a chlorophenyl substituent, and a morpholine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzofuran scaffold is a well-known privileged structure in medicinal chemistry, often associated with a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the chlorophenyl group and the morpholine substituent further enhances the compound's pharmacological profile by modulating its interactions with biological targets.

(2Z)-2-(4-chlorophenyl)methylidene-6-hydroxy-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one has been extensively studied for its potential as a lead compound in drug discovery. Recent research has focused on its ability to inhibit specific enzymes and receptors involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, (2Z)-2-(4-chlorophenyl)methylidene-6-hydroxy-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one has demonstrated promising antioxidant and anti-inflammatory effects. These properties make it a valuable candidate for the development of novel therapeutic agents targeting oxidative stress and inflammation, which are common underlying factors in many chronic diseases.

The structural flexibility of the compound allows for the optimization of its pharmacokinetic properties through chemical modifications. Researchers have explored various derivatives of (2Z)-2-(4-chlorophenyl)methylidene-6-hydroxy-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one, aiming to enhance its solubility, stability, and bioavailability. These efforts have led to the identification of several promising lead compounds with improved therapeutic indices.

Clinical trials are currently underway to evaluate the safety and efficacy of these lead compounds in treating various conditions. Preliminary results have shown that they exhibit favorable pharmacological profiles and minimal side effects, making them attractive candidates for further development.

The synthesis of (2Z)-2-(4-chlorophenyl)methylidene-6-hydroxy-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one involves a series of well-defined chemical reactions. Key steps include the formation of the benzofuran core through cyclization reactions and the introduction of the chlorophenyl and morpholine substituents via selective functional group transformations. The synthetic route is designed to be scalable and cost-effective, facilitating large-scale production for clinical trials and commercialization.

In conclusion, (2Z)-2-(4-chlorophenyl)methylidene-6-hydroxy-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 869078-10-4) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for drug discovery efforts aimed at addressing unmet medical needs in areas such as cancer, inflammation, and oxidative stress-related diseases.